Cas no 10270-27-6 (Benzonitrile,4-(2-phenylethyl)-)

• Product Name: Benzonitrile,4-(2-phenylethyl)-
• CAS No: 10270-27-6
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 205155
• PubChem ID: 264965
• Update Time: 2025-04-19

Benzonitrile,4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2-phenylethyl)-
• 4-(2-phenylethyl)benzonitrile
• 1-(4-Cyanophenyl)-2-phenylethan
• 1-(4-cyanophenyl)-2-phenylethane
• 4-(2-phenylethyl)-benzonitrile
• 4-Phenaethyl-benzonitril
• 4-phenethylbenzonitrile
• AC1L6CYG
• AC1Q4REK
• AG-J-60865
• AR-1F5985
• NSC100688
• SureCN6960019
• SCHEMBL6960019
• DTXSID70295229
• NSC-100688
• 10270-27-6

• Inchi： 1S/C15H13N/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,6-7H2
• InChI Key： HMQUZFVNFHUENY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 3.34348